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Compound of Interest

Compound Name: Acetyl-6-formylpterin

Cat. No.: B030238

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of
Acetyl-6-formylpterin. The information is intended to ensure the integrity of the compound
and the safety of laboratory personnel.

Chemical and Physical Properties

Acetyl-6-formylpterin, also known as Ac-6-FP, is a pteridine derivative that functions as an
inhibitor of mucosal-associated invariant T (MAIT) cell activation.[1][2][3] It is a degradation
product of folic acid and a precursor in the synthesis of 2'-hydroxy-7,8-dihydrofolate.[1][4] Its
key properties are summarized below.

Property Value References
Molecular Formula CoH7N50s3 [1112]
Molecular Weight 233.2 g/mol [1][2]
Appearance Crystalline solid [2]

Color White to yellow [5]

Purity >95% [2]

CAS Number 29769-49-1 [1]12]16]
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Storage and Stability

Proper storage is critical to maintain the stability and activity of Acetyl-6-formylpterin.

Storage Condition Duration Notes References
] Store at -20°C in a
Solid (Powder) > 4 years [1]
dry, dark place.
3years Store at -20°C. [5]
In Solvent (DMSO) 6 months Store at -80°C. [5]
1 month Store at -20°C. [5]

Note: While Acetyl-6-formylpterin is less light-sensitive than its precursor, 6-formylpterin,

protection from light is still recommended for long-term storage.[7]

Handling and Safety Precautions

Acetyl-6-formylpterin is for research use only and not for human or veterinary use.[2][6]

Standard laboratory safety protocols should be followed.

Precaution Details References
Handle in a well-ventilated
Ventilation area or under a chemical fume  [8]

hood.

Personal Protective Equipment
(PPE)

Wear safety goggles, a lab
coat, and chemical-resistant

gloves.

[8]

Hygiene

Avoid contact with skin and
eyes. Wash hands thoroughly

after handling.

[8]

Dust and Aerosols

Avoid the formation of dust and

aerosols during handling.

[8]
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First Aid Measures:

 Inhalation: Move to fresh air. If symptoms persist, consult a physician.[6]

o Skin Contact: Wash off with soap and plenty of water. The product generally does not irritate

the skin.[6][8]

e Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[8]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[8]

Experimental Protocols

4.1. Preparation of Stock Solutions

Due to its limited aqueous solubility, stock solutions of Acetyl-6-formylpterin are typically

prepared in organic solvents.

Solvent Concentration Notes References
Sonication may be
required to fully
dissolve the
100 mg/mL (428.85
DMSO compound. Use [5]
mM)
freshly opened,
anhydrous DMSO as
it is hygroscopic.
Sonication and
50 mg/mL (214.43 .
DMF warming may be [1][5]
mM)
needed.
Sonication and
Ethanol 1 mg/mL (4.29 mM) warming may be [1][5]
needed.
PBS (pH 7.2) 0.1 mg/mL (0.43 mM) Limited solubility. [1]
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Protocol for Preparing a 100 mM DMSO Stock Solution:

» Equilibrate: Allow the vial of solid Acetyl-6-formylpterin to reach room temperature before
opening to prevent moisture condensation.

e Weigh: In a well-ventilated area or fume hood, accurately weigh the desired amount of the
compound. For 1 mL of a 100 mM solution, you will need 23.32 mg.

e Dissolve: Add the appropriate volume of anhydrous DMSO.

» Aid Dissolution: If necessary, vortex and sonicate the solution until the solid is completely
dissolved. The solution should be clear.

» Store: Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated
freeze-thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[5]

4.2. General Workflow for Handling Acetyl-6-formylpterin
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General Handling Workflow for Acetyl-6-formylpterin
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Caption: Workflow for preparing and storing Acetyl-6-formylpterin solutions.
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Biological Activity and Mechanism of Action

Acetyl-6-formylpterin is known to interact with the MHC class I-related protein 1 (MR1).[3]
This interaction is crucial for its role as an inhibitor of MAIT cell activation.

Mechanism:

e Binding to MR1: Acetyl-6-formylpterin binds to the MR1 protein on antigen-presenting cells
(APCs). The aldehyde group of the compound can form a covalent Schiff base with a lysine
residue (Lys43) in the MR1 binding cleft.[3]

 MR1 Upregulation: This binding event stabilizes the MR1 protein, leading to its increased
expression and presentation on the cell surface.[1][3]

o MAIT Cell Inhibition: Despite promoting MR1 surface expression, the Acetyl-6-formylpterin-
MR1 complex does not activate the MAIT cell T-cell receptor (TCR). Instead, it acts as an
antagonist, inhibiting the activation of MAIT cells by other stimulatory MR1 ligands (e.g.,
those derived from microbial riboflavin synthesis).[1][3]

5.1. Signaling Pathway Diagram
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Inhibitory Action of Acetyl-6-formylpterin on MAIT Cells
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Caption: Acetyl-6-formylpterin binds to MR1, leading to its upregulation but inhibiting MAIT

cell activation.

This document is intended for informational purposes only and does not constitute a warranty
of any kind. Users should rely on their own judgment and expertise in designing and performing

their experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-formylpterin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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